Cas no 499120-67-1 (Pentanedioic acid, 2-cyano-2-(3-methylbutyl)-, 1-ethyl 5-methyl ester)

• Product Name: Pentanedioic acid, 2-cyano-2-(3-methylbutyl)-, 1-ethyl 5-methyl ester
• CAS No: 499120-67-1
• MF: C₁₄H₂₃NO₄
• MW: 269.33672451973
• CID: 1538381
• Update Time: 2024-08-24

Pentanedioic acid, 2-cyano-2-(3-methylbutyl)-, 1-ethyl 5-methyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-cyano-2-(3-methylbutyl)-, 1-ethyl 5-methyl ester

• Inchi： 1S/C14H23NO4/c1-5-19-13(17)14(10-15,8-6-11(2)3)9-7-12(16)18-4/h11H,5-9H2,1-4H3
• InChI Key： HIUZQOSBJWVPDZ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C#N)(CCC(C)C)CCC(OC)=O

Computed Properties

• Exact Mass: 269.16279

Experimental Properties

• Density: 1.034±0.06 g/cm3(Predicted)
• Boiling Point: 365.9±27.0 °C(Predicted)
• PSA: 76.39